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4,4'-Diamino-2,2'-stilbenedisulfonic acid, disodium salt

Name: 4,4'-Diamino-2,2'-stilbenedisulfonic acid, disodium salt
Brand: Smolecule
SKU: S3345108
Rating: 4 (8 reviews)

Catalog No.

S3345108

CAS No.

7336-20-1

M.F

C14H12N2Na2O6S2

M. Wt

414.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4,4'-Diamino-2,2'-stilbenedisulfonic acid, disodiu...

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General Information

CAS Number

7336-20-1

Product Name

4,4'-Diamino-2,2'-stilbenedisulfonic acid, disodium salt

IUPAC Name

disodium;2-amino-5-[(E)-2-(4-amino-2-sulfonatophenyl)ethenyl]benzenesulfonate

Molecular Formula

C14H12N2Na2O6S2

Molecular Weight

414.4 g/mol

InChI

InChI=1S/C14H14N2O6S2.2Na/c15-11-5-4-10(13(8-11)23(17,18)19)3-1-9-2-6-12(16)14(7-9)24(20,21)22;;/h1-8H,15-16H2,(H,17,18,19)(H,20,21,22);;/q;2*+1/p-2/b3-1+;;

InChI Key

YTBLSHUGVOUPFI-BFAXJPPBSA-L

SMILES

C1=CC(=C(C=C1C=CC2=C(C=C(C=C2)N)S(=O)(=O)[O-])S(=O)(=O)[O-])N.[Na+].[Na+]

Canonical SMILES

C1=CC(=C(C=C1C=CC2=C(C=C(C=C2)N)S(=O)(=O)[O-])S(=O)(=O)[O-])N.[Na+].[Na+]

Isomeric SMILES

C1=CC(=C(C=C1/C=C/C2=C(C=C(C=C2)N)S(=O)(=O)[O-])S(=O)(=O)[O-])N.[Na+].[Na+]

Scientific Research Applications

Synthesis of Dyes and Optical Brighteners

DASDSA is a key intermediate in the synthesis of a class of dyes called stilbene disulfonates []. These dyes find applications in various scientific fields, including:

Fluorescence microscopy: Certain stilbene disulfonate dyes can label specific cellular structures, aiding in visualization during microscopy studies [].
Biological staining: Dyes derived from DASDSA can be used to stain biological samples for further analysis [].

Optical brighteners, also known as fluorescent whitening agents, are another class of chemicals synthesized using DASDSA []. These compounds absorb ultraviolet light and re-emit it as visible light, making fabrics and other materials appear brighter.